7-Methoxy-1,1-dimethyl-3,4-dihydronaphthalen-2(1H)-one
Cat. No. B2870761
M. Wt: 204.269
InChI Key: XKNWKUDWLZEPBU-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08106232B2
Procedure details
A slurry of sodium tert butoxide (21.1 g, 220 mmol) in THF (100 mL) was cooled to 0° C. A solution of 7-methoxy-3,4-dihydro-1H-napthalen-2-one (17.6 g, 100 mmol) and methyl iodide (30.1 g, 220 mmol) in THF (100 mL) was added dropwise over 40 min, and the reaction mixture was warmed to room temperature after 10 min. Water (200 mL) and EtOAc (600 mL) was added. The layers were separated, the organic layer was washed with water (5×100 mL) and saturated NaCl (100 mL), filtered and dried with Na2SO4 to provide the title compound (20 g).
Identifiers
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REACTION_CXSMILES
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[CH3:1]C(C)([O-])C.[Na+].COC1C=[C:17]2[C:12]([CH2:13][CH2:14][C:15](=[O:19])[CH2:16]2)=[CH:11][CH:10]=1.CI.O.[CH2:23]1[CH2:27][O:26][CH2:25][CH2:24]1>CCOC(C)=O>[CH3:25][O:26][C:27]1[CH:23]=[C:24]2[C:12]([CH2:17][CH2:16][C:15](=[O:19])[C:14]2([CH3:13])[CH3:1])=[CH:11][CH:10]=1 |f:0.1|
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Inputs
Step One
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Name
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|
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Quantity
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21.1 g
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Type
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reactant
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Smiles
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CC(C)([O-])C.[Na+]
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Name
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|
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Quantity
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100 mL
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Type
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reactant
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Smiles
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C1CCOC1
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Step Two
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Name
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Quantity
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17.6 g
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Type
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reactant
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Smiles
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COC1=CC=C2CCC(CC2=C1)=O
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Name
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Quantity
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30.1 g
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Type
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reactant
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Smiles
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CI
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Name
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Quantity
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100 mL
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Type
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reactant
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Smiles
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C1CCOC1
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Conditions
Temperature
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Control Type
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AMBIENT
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The layers were separated
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WASH
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Type
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WASH
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Details
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the organic layer was washed with water (5×100 mL) and saturated NaCl (100 mL)
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FILTRATION
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Type
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FILTRATION
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Details
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filtered
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried with Na2SO4
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
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COC1=CC=C2CCC(C(C2=C1)(C)C)=O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 20 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
